N-[2-(dimethylamino)ethyl]-N-[4-(2-thienylmethoxy)benzyl]amine

• Molecular Formula: C16H22N2OS
• Molecular Weight: 290.4 g/mol
• IUPAC Name: N//',N//'-dimethyl-N-[[4-(thiophen-2-ylmethoxy)phenyl]methyl]ethane-1,2-diamine
• InChI: InChI=1S/C16H22N2OS/c1-18(2)10-9-17-12-14-5-7-15(8-6-14)19-13-16-4-3-11-20-16/h3-8,11,17H,9-10,12-13H2,1-2H3
• InChI Key: IXBOMJXMSAXPEA-UHFFFAOYSA-N
• SMILES: CN(C)CCNCC1=CC=C(C=C1)OCC2=CC=CS2

Description

N-[2-(dimethylamino)ethyl]-N-[4-(2-thienylmethoxy)benzyl]amine, commonly known as TAK-659, is a small molecule inhibitor that has been extensively studied in the field of cancer research. It is a potent inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a crucial role in the survival and proliferation of cancer cells.

Mechanism of Action

TAK-659 inhibits the activity of BTK, a protein kinase that plays a crucial role in the survival and proliferation of cancer cells. BTK is involved in the signaling pathways of various receptors, including the B-cell receptor (BCR) and the Toll-like receptor (TLR), which are important for the growth and survival of cancer cells. By inhibiting BTK, TAK-659 blocks these signaling pathways and induces apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects
TAK-659 has been shown to have a selective and potent inhibitory effect on BTK, with minimal activity against other kinases. It has also been shown to penetrate the blood-brain barrier, which makes it a potential candidate for the treatment of brain tumors. In addition, TAK-659 has been shown to have a favorable safety profile in preclinical and clinical studies.

Advantages and Limitations for Lab Experiments

The advantages of using TAK-659 in lab experiments include its selectivity and potency against BTK, its ability to penetrate the blood-brain barrier, and its favorable safety profile. However, the limitations include the cost and availability of the compound, as well as the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for the research and development of TAK-659. One direction is to investigate its potential use in combination with other cancer treatments, such as immunotherapy and targeted therapy. Another direction is to explore its efficacy in the treatment of other types of cancer, such as breast cancer and lung cancer. In addition, further studies are needed to elucidate the molecular mechanisms underlying its anticancer activity and to identify potential biomarkers for patient selection and monitoring.

Synthesis Methods

The synthesis of TAK-659 involves several steps, including the preparation of the starting materials, the coupling reaction, and the purification of the final product. The starting materials, 4-(2-thienylmethoxy)benzaldehyde and N,N-dimethylaminoethylamine, are reacted in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) to form the intermediate product. This intermediate is then treated with a reducing agent such as sodium borohydride to give the final product, TAK-659.

Scientific Research Applications

TAK-659 has been extensively studied in preclinical and clinical trials for the treatment of various types of cancer, including lymphoma, leukemia, and solid tumors. It has shown promising results in inhibiting the growth and survival of cancer cells, both in vitro and in vivo. In addition, TAK-659 has been shown to enhance the efficacy of other cancer treatments, such as chemotherapy and radiation therapy.